3-[4-nitro-3-(3,3,3-trifluoropropoxy)-1H-pyrazol-1-yl]butanoic acid

• IUPAC Name: 3-[4-nitro-3-(3,3,3-trifluoropropoxy)pyrazol-1-yl]butanoic acid
• InChI: InChI=1S/C10H12F3N3O5/c1-6(4-8(17)18)15-5-7(16(19)20)9(14-15)21-3-2-10(11,12)13/h5-6H,2-4H2,1H3,(H,17,18)
• InChI Key: MOPCYKWMBYEHLK-UHFFFAOYSA-N
• Canonical SMILES: CC(CC(=O)O)N1C=C(C(=N1)OCCC(F)(F)F)[N+](=O)[O-]
• Molecular Formula: C10H12F3N3O5
• Molecular Weight: 311.21 g/mol

Description

The compound “3-[4-nitro-3-(3,3,3-trifluoropropoxy)-1H-pyrazol-1-yl]butanoic acid” is a chemical with the molecular formula C9H10F3N3O5. It has a molecular weight of 297.19.

Molecular Structure Analysis

The molecular structure of this compound is determined by its molecular formula, C9H10F3N3O5. It contains nine carbon atoms, ten hydrogen atoms, three fluorine atoms, three nitrogen atoms, and five oxygen atoms. The exact arrangement of these atoms in the molecule would be determined by a variety of factors, including the types of bonds between the atoms and the molecule’s overall geometry.

Physical And Chemical Properties Analysis

The physical and chemical properties of a compound are determined by its molecular structure. For this compound, the molecular weight is 297.19. Other properties, such as melting point, boiling point, and solubility, were not available in the sources I found.